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Compound of Interest

Compound Name: (2-Ethoxy-5-nitrophenyl)methanol

CAS No.: 1039913-30-8

Cat. No.: B1453855

Get Quote

Executive Summary & Immediate Action
Do not treat this compound as general organic trash. (2-Ethoxy-5-nitrophenyl)methanol
(CAS: 55993-36-7) is a functionalized nitro-aromatic intermediate.[1][2][3] While mono-nitro

compounds are generally more stable than their poly-nitrated counterparts (like TNT), the

presence of the nitro group (

) introduces thermal instability and potential shock sensitivity potential when dry or in the
presence of strong bases/metals.[2][3][4]

Immediate "Stop/Go" Safety Check:

STOP: If the material is dry, old, or shows crystal formation on the cap (potential peroxide

formation in ether solvents, though less likely for the solid itself).[3][4]

STOP: If mixed with strong oxidizers (Perchlorates, Nitric Acid) or reducing agents

(Hydrides).[3][4] This creates an immediate explosion hazard.[2]
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GO: If the material is a stable solid or in a known compatible solvent (e.g., Ethanol, DMSO,

DCM).[3][4]

Chemical Profile & Hazard Assessment
To dispose of this material safely, you must understand the "Why" behind the protocol. The

molecule contains three distinct functional groups that dictate its waste stream:[2][4]

Feature Chemical Moiety Disposal Implication

Core Structure Benzene Ring

High carbon content; requires

high-temperature incineration.

[1][2][3]

Instability

Nitro Group (ngcontent-ng-

c1352109670="" _nghost-ng-

c1270319359="" class="inline

ng-star-inserted">

)

CRITICAL: Susceptible to

energetic decomposition.[2][3]

Never autoclave.[2] Never

distill to dryness without a

stabilizer.[2]

Solubility

Hydroxymethyl (ngcontent-ng-

c1352109670="" _nghost-ng-

c1270319359="" class="inline

ng-star-inserted">

)

Increases polarity; soluble in

alcohols/DMSO.[2][3] slightly

soluble in water.[2]

Flammability

Ethoxy Group (ngcontent-ng-

c1352109670="" _nghost-ng-

c1270319359="" class="inline

ng-star-inserted">

)

Adds organic fuel load;

contributes to flammability.[2]

[3]

Waste Classification (RCRA - USA):

Primary Code:D001 (Ignitable) - If in flammable solvent.[1][2][3]
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Secondary Code:D003 (Reactive) - Conditional. Only applies if the specific lot shows shock

sensitivity, but best practice is to tag as "Potentially Reactive Organic Solid."[4]

Toxic: Treat as Toxic (T) due to the nitro-aromatic backbone.[1][2][3]

Pre-Disposal Stabilization & Segregation
The most common cause of disposal accidents with nitro-aromatics is improper waste stream

mixing.[1][2][3]

A. The "Rule of Two" for Segregation
Never place (2-Ethoxy-5-nitrophenyl)methanol in a waste container unless you have verified

the contents against these two rules:

No Strong Bases: Nitro compounds can form unstable nitronate salts in the presence of

strong bases (NaOH, KOH).[2][3]

No Heavy Metals: Avoid contact with metal spatulas or waste streams containing Zinc or Tin,

which can catalyze reduction reactions that generate heat.[2][3]

B. Stabilization Protocol
If you have pure solid material >5g, do not dispose of it as a bulk dry solid.[2][3]

Dissolution: Dissolve the solid in a compatible, non-halogenated solvent (Acetone or Ethanol

are preferred).[2][3]

Why? Dilution mitigates the risk of localized hot-spots during transport and incineration.[1]

[2]

Labeling: Clearly mark the concentration (e.g., "10% w/v in Acetone").

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Pure Compound or
Contaminated PPE)[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-5-nitrobenzenamine
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-5-nitrobenzenamine
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://www.benchchem.com/product/b1453855/docs?utm_src=pdf-body#operational-disposal-guide-2-ethoxy-5-nitrophenyl-methanol
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-5-nitrobenzenamine
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Place solid waste in a clear polyethylene bag. Double-bag is mandatory.[1][2]

[3]

Tagging: Label as "Toxic Solid, Organic, Nitro-Compound."

Binning: Place in the Solid Incineration drum.

Note: Do not use metal drums if the liner is compromised.[2] Use fiber or plastic drums.

Scenario B: Liquid Waste (Mother Liquors/Solutions)[2]
[3]

pH Check: Verify the waste solution is Neutral (pH 6-8).

Correction: If Acidic, neutralize slowly with Bicarbonate.[2][3][4] If Basic, neutralize with

dilute Acetic Acid.[2][3][4] Do not use strong acids/bases.[1][2]

Solvent Segregation:

If dissolved in DCM/Chloroform

Halogenated Waste Stream.[2]

If dissolved in Acetone/Methanol/Ethyl Acetate

Non-Halogenated Waste Stream.[2]

Venting: Ensure the cap is vented (or not torqued tight immediately) if any recent

neutralization occurred to prevent pressure buildup.[2][3]

Visualized Decision Matrix (DOT Diagram)[1][2][3][5]
The following diagram outlines the logical flow for determining the correct waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-5-nitrobenzenamine
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-5-nitrobenzenamine
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/28963811
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: (2-Ethoxy-5-nitrophenyl)methanol
Waste Identification

Physical State?

Solid / Powder Liquid / Solution

Quantity > 5g? Solvent Type?

Action: Dissolve in Acetone/Ethanol
(Stabilize)

Yes (High Risk)

Action: Double Bag
Label: Toxic Solid

No (Low Risk)

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Acetone, MeOH)

Disposal: High Temp Incineration
(Fuel Blending Stream)

Disposal: High Temp Incineration
(Halogenated Stream)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating nitro-aromatic waste streams to ensure compatibility

with incineration protocols.

Emergency Contingencies
Spill Management:

Evacuate: If dust is airborne, clear the immediate area.[2][5]

PPE: Nitrile gloves (double gloved), Tyvek sleeves, and N95/P100 respirator.[3][4]

Neutralization: Do not use water initially.[2] Cover spill with Vermiculite or Sand.[2]

Cleanup: Scoop gently (do not scrape vigorously to avoid friction heat) into a wide-mouth

plastic jar.

Decontamination: Wash the surface with a mild detergent and water after the bulk solid is

removed.[2]

Fire:

Media: Water spray, Dry Chemical, or CO2.[3][4][6]

Warning: Burning nitro compounds emit toxic Nitrogen Oxides (NOx).[2][3] Firefighters must

wear SCBA.[2]
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OSHA.Occupational Safety and Health Standards: Toxic and Hazardous Substances

(1910.1200).[2][3] [Link][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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